Cas no 180895-43-6 (Hydrazinecarboxylic acid, 2-(trifluoroacetyl)-, methyl ester (9CI))
180895-43-6 structure
Product Name:Hydrazinecarboxylic acid, 2-(trifluoroacetyl)-, methyl ester (9CI)
CAS No:180895-43-6
MF:C4H5F3N2O3
MW:186.089311361313
CID:906903
PubChem ID:11263903
Update Time:2025-04-19
Hydrazinecarboxylic acid, 2-(trifluoroacetyl)-, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Hydrazinecarboxylic acid, 2-(trifluoroacetyl)-, methyl ester (9CI)
- 180895-43-6
- SCHEMBL8496257
- CWNKNKOWIJVEKS-UHFFFAOYSA-N
- Methyl N-[(2,2,2-trifluoroacetyl)amino]carbamate
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- Inchi: 1S/C4H5F3N2O3/c1-12-3(11)9-8-2(10)4(5,6)7/h1H3,(H,8,10)(H,9,11)
- InChI Key: CWNKNKOWIJVEKS-UHFFFAOYSA-N
- SMILES: FC(C(NNC(=O)OC)=O)(F)F
Computed Properties
- Exact Mass: 186.02525
- Monoisotopic Mass: 186.02522651g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 67.43
Hydrazinecarboxylic acid, 2-(trifluoroacetyl)-, methyl ester (9CI) Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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